8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C25H28N8O2/c1-4-5-13-32-21-22(29-24(32)31-12-8-9-17(26)14-31)30(3)25(35)33(23(21)34)15-20-27-16(2)18-10-6-7-11-19(18)28-20/h6-7,10-11,17H,8-9,12-15,26H2,1-3H3
• InChI Key: LTXREWYXXSTFRX-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C2=C(N=C1N3CCCC(C3)N)N(C(=O)N(C2=O)CC4=NC5=CC=CC=C5C(=N4)C)C
• Molecular Formula: C25H28N8O2
• DSSTOX Substance ID: DTXSID90870375
• Molecular Weight: 472.5 g/mol

Description

8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C25H28N8O2 and its molecular weight is 472.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 472.23352217 g/mol and the complexity rating of the compound is 885. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Impurities and Synthesis

The compound 8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been identified as a process-related impurity during the development of the anti-diabetic drug Linagliptin. Detailed studies using methods such as high-performance liquid chromatography (HPLC) and mass spectrometry were conducted to investigate the molecular mass and characteristics of these impurities. This compound was one of the impurities synthesized and characterized through IR, NMR, and mass analysis to confirm its structure and understand its role in the Linagliptin development process (Nandi et al., 2015).

Metabolism and Disposition

In a study focused on the pharmacokinetics and metabolism of Linagliptin, the compound was identified as the main component. The investigation revealed that fecal excretion was the predominant pathway for the excretion of Linagliptin and its related compounds, including 8-(3R-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione. The study provided detailed insights into the metabolic pathways and disposition of this compound within the human body (Blech et al., 2010).

Natural Compounds and Drug Discovery

The compound has been utilized in computational studies to identify bioactive natural products that can manage type 2 diabetes mellitus. Utilizing 3D shape similarity search, molecular docking approaches, and ADMETox approaches, this compound, among others, was used as a query to screen the ZINC15 database for potential dipeptidyl peptidase-4 (DPP-4) inhibitors from natural sources. This highlights its role in the discovery and development of new therapeutic agents for managing diabetes (Istrate & Crisan, 2022).